1-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine hydrochloride

• IUPAC Name: 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C10H15N3O.ClH/c11-10(5-1-2-6-10)9-12-8(14-13-9)7-3-4-7;/h7H,1-6,11H2;1H
• InChI Key: PAMOQZZCYCWFLR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=NOC(=N2)C3CC3)N.Cl
• Molecular Formula: C10H16ClN3O
• Molecular Weight: 229.71 g/mol
• CAS No.: 1375473-49-6

Description

1-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine hydrochloride (1-CPCP) is a cyclopentanone derivative that has been used in a variety of scientific research applications. It is a cyclic compound with an aromatic ring structure and a hydrochloride salt. 1-CPCP is a potent inhibitor of the enzyme cytochrome P450 (CYP) and has been used in a variety of biochemical and physiological studies. Additionally, 1-CPCP has been used in laboratory experiments to study the mechanism of action of a number of drugs.

Scientific Research Applications

Chemical Reactions and Synthesis

1-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)cyclopentan-1-amine hydrochloride is a compound that has been explored for various chemical synthesis and reactions. It has been involved in the synthesis of thiazoles, showcasing its reactivity and potential as a precursor in chemical synthesis. For instance, 1,3,4-oxadiazoles were treated with certain reactants to yield thiazoles, which were then methylated to produce derivatives with stabilized push-pull systems (Paepke et al., 2009). Moreover, the compound was used in the synthesis of new heterocyclic fused rings compounds, indicating its utility in the creation of complex molecular structures (Abbas et al., 2017).

Pharmacological Activities

The compound has been a focus in the exploration of its pharmacological activities. Specifically, derivatives of 1,3,4-oxadiazoles, a core structure in the compound, have been evaluated for a wide range of medicinal applications, highlighting the compound's potential in drug discovery and therapeutic applications (Aggarwal et al., 2020). The compound's derivatives have also been synthesized and characterized, demonstrating activities against various Gram-positive and Gram-negative bacteria, offering insights into its potential as an antimicrobial agent (Singhai & Gupta, 2019).